RS 39066
Overview
Description
RS 39066 is a bioactive chemical.
Scientific Research Applications
Financial Impact on Research
The Science and Engineering Research Council (SERC) has significantly impacted scientific research by extending financial support to various projects. In 1999-2000, SERC allocated approximately Rs 551 million across multiple disciplines, leading to a notable increase in research publications and citations (Garg, Kumar, & Dutt, 2007).
Support for Research in India
The establishment and growth of scientific research in India, including initiatives such as fellowships, have been instrumental in advancing various scientific fields. Significant funding has been allocated to universities and institutions for research purposes, reflecting a strong commitment to scientific progress (Morehouse, 1971); (Nature, 1945).
Challenges in Research Funding
The Council of Scientific & Industrial Research (CSIR) in India faced a financial crisis, affecting new research projects and lab operations. This highlights the importance of efficient funding management for scientific research (Venkatasubramanian, 2017).
Reproducibility in Research
Reproducibility issues in preclinical research have been identified, with over 50% of research in the U.S. being non-reproducible, leading to significant financial implications. Addressing these issues is crucial for advancing scientific knowledge and therapeutic development (Freedman, Cockburn, & Simcoe, 2015).
Research and Economic Analysis
An economic analysis of basic scientific research reveals the importance of funding and its impact on societal benefits. Understanding the economics behind scientific research is vital for policy development and resource allocation (Nelson, 1959).
NIH Funding Disparities
The NIH found that the scientific return on research investment peaks at around $400,000 per principal investigator annually. This suggests a need for balanced funding allocation to maximize research outcomes (Wahls, 2018).
properties
CAS RN |
169322-17-2 |
|---|---|
Product Name |
RS 39066 |
Molecular Formula |
C22H33N3O6 |
Molecular Weight |
435.52 |
IUPAC Name |
methyl 4-[[(2S)-2-[[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]benzoate |
InChI |
InChI=1S/C22H33N3O6/c1-13(2)10-16(12-19(26)25-30)20(27)24-18(11-14(3)4)21(28)23-17-8-6-15(7-9-17)22(29)31-5/h6-9,13-14,16,18,30H,10-12H2,1-5H3,(H,23,28)(H,24,27)(H,25,26)/t16-,18+/m1/s1 |
InChI Key |
CEEASCNCHQSPKF-AEFFLSMTSA-N |
SMILES |
O=C(OC)C1=CC=C(NC([C@@H](NC([C@@H](CC(NO)=O)CC(C)C)=O)CC(C)C)=O)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RS 39066; RS39066; RS-39066. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl N-[2-amino-3-fluoro-4-[[4-(trifluoromethyl)phenyl]methylamino]phenyl]carbamate](/img/structure/B610502.png)
![(3-((3S,4S)-4-amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl)-6-(2,3-dichlorophenyl)-5-methylpyrazin-2-yl)methanol](/img/structure/B610504.png)
![6-~{tert}-Butyl-8-Fluoranyl-2-[3-(Hydroxymethyl)-4-[1-Methyl-5-[[5-(1-Methylpiperidin-4-Yl)pyridin-2-Yl]amino]-6-Oxidanylidene-Pyridazin-3-Yl]pyridin-2-Yl]phthalazin-1-One](/img/structure/B610508.png)
